Cas no 1803836-95-4 (3-Methoxy-4-phenylpyridine-2-acetic acid)
3-Methoxy-4-phenylpyridine-2-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Methoxy-4-phenylpyridine-2-acetic acid
-
- Inchi: 1S/C14H13NO3/c1-18-14-11(10-5-3-2-4-6-10)7-8-15-12(14)9-13(16)17/h2-8H,9H2,1H3,(H,16,17)
- InChI Key: USNAKELBTMVNLP-UHFFFAOYSA-N
- SMILES: O(C)C1C(CC(=O)O)=NC=CC=1C1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 276
- XLogP3: 1.9
- Topological Polar Surface Area: 59.4
3-Methoxy-4-phenylpyridine-2-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029003891-250mg |
3-Methoxy-4-phenylpyridine-2-acetic acid |
1803836-95-4 | 95% | 250mg |
$1,078.00 | 2022-04-02 | |
| Alichem | A029003891-500mg |
3-Methoxy-4-phenylpyridine-2-acetic acid |
1803836-95-4 | 95% | 500mg |
$1,701.85 | 2022-04-02 | |
| Alichem | A029003891-1g |
3-Methoxy-4-phenylpyridine-2-acetic acid |
1803836-95-4 | 95% | 1g |
$2,952.90 | 2022-04-02 |
3-Methoxy-4-phenylpyridine-2-acetic acid Related Literature
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on 3-Methoxy-4-phenylpyridine-2-acetic acid
3-Methoxy-4-phenylpyridine-2-acetic acid (CAS No 1803836-95-4)
The compound 3-Methoxy-4-phenylpyridine-2-acetic acid (CAS No 1803836-95-4) is a structurally complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and biological activities. The pyridine ring serves as the central framework, with substituents at positions 2, 3, and 4 that contribute to its functional diversity.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-Methoxy-4-phenylpyridine-2-acetic acid through multi-step reactions involving coupling agents and protecting groups. Researchers have explored various methodologies, including Suzuki-Miyaura coupling and Buchwald-Hartwig amination, to optimize the synthesis process. These methods not only enhance yield but also improve the purity of the final product, making it suitable for high-throughput screening in drug discovery.
The acetic acid moiety at position 2 of the pyridine ring plays a crucial role in modulating the compound's acidity and reactivity. This functional group is particularly interesting for researchers studying proton transfer mechanisms and hydrogen bonding interactions. Recent studies have demonstrated that this moiety can be further modified to create bioisosteres, which may exhibit enhanced pharmacokinetic profiles.
The methoxy group at position 3 introduces electron-donating effects, which influence the electronic properties of the molecule. This substituent is known to enhance solubility in organic solvents, a critical factor for applications in chromatographic separations and catalytic processes. Moreover, the phenyl group at position 4 contributes to the molecule's aromaticity and planarity, which are essential for its potential use in supramolecular chemistry and materials science.
Recent research has highlighted the potential of 3-Methoxy-4-phenylpyridine-2-acetic acid as a building block for constructing advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. Its ability to act as a ligand for transition metals has been exploited to create porous materials with applications in gas storage and catalysis.
In the field of pharmacology, this compound has shown promise as a lead molecule for drug development targeting various diseases. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its structural similarity to known bioactive compounds has prompted investigations into its role as a modulator of cellular signaling pathways.
The synthesis and characterization of 3-Methoxy-4-phenylpyridine-2-acetic acid have been extensively documented in recent scientific literature. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to confirm its structure and purity. These studies underscore the importance of rigorous characterization in ensuring the reliability of experimental results.
In conclusion, 3-Methoxy-4-phenylpyridine-2-acetic acid (CAS No 1803836-95-) is a versatile compound with multifaceted applications across diverse scientific disciplines. Its unique structure and functional groups make it an attractive candidate for further research into novel materials, therapeutic agents, and chemical processes.
1803836-95-4 (3-Methoxy-4-phenylpyridine-2-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)